Cas no 120444-24-8 (3-Deoxy-3-fluoro-D-myo-inositol)

3-Deoxy-3-fluoro-D-myo-inositol structure

120444-24-8 structure

Product Name:3-Deoxy-3-fluoro-D-myo-inositol

CAS No:120444-24-8

MF:C₆H₁₁FO₅

MW:182.146946191788

CID:168779

PubChem ID:3036525

Update Time:2025-04-19

3-Deoxy-3-fluoro-D-myo-inositol Chemical and Physical Properties

Names and Identifiers

- D-myo-Inositol,3-deoxy-3-fluoro-
- (1S,2S,4R,5S)-6-fluorocyclohexane-1,2,3,4,5-pentol
- 3-Deoxy-3-fluoro-D-myo-inositol
- 3-F-INS
- (1S,2R,4S,5S)-6-fluorocyclohexane-1,2,3,4,5-pentol
- 3-deoxy-3-fluoroinositol
- 3-Deoxy-3-fluoro-myo-inositol
- CHEMBL2304134
- D-myo-Inositol, 3-deoxy-3-fluoro-
- AKOS006275471
- (1S,2R,3R,4S,5S,6R)-6-fluorocyclohexane-1,2,3,4,5-pentaol
- 120444-24-8
- Inchi： 1S/C6H11FO5/c7-1-2(8)4(10)6(12)5(11)3(1)9/h1-6,8-12H/t1?,2-,3-,4-,5+,6?/m1/s1
- InChI Key： PDTJJYSBSOKEOY-WWHKVMGRSA-N
- SMILES： FC1[C@H]([C@@H](C([C@@H]([C@@H]1O)O)O)O)O

Computed Properties

Exact Mass: 182.059
Monoisotopic Mass: 182.059
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 101A^2
XLogP3: -2.7

Experimental Properties

Density: 1.71
Boiling Point: 304.7°Cat760mmHg
Flash Point: 138.1°C
Refractive Index: 1.581

3-Deoxy-3-fluoro-D-myo-inositol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D235140-100mg	3-Deoxy-3-fluoro-D-myo-inositol	120444-24-8		100mg	$299.00	2023-05-18
TRC	D235140-1g	3-Deoxy-3-fluoro-D-myo-inositol	120444-24-8		1g	$ 1950.00	2022-06-05
TRC	D235140-1000mg	3-Deoxy-3-fluoro-D-myo-inositol	120444-24-8		1g	$2354.00	2023-05-18
Biosynth	MD13900-1 g	3-Deoxy-3-fluoro-D-myo-inositol	120444-24-8		1g	$2,310.00	2023-01-03
TRC	D235140-500mg	3-Deoxy-3-fluoro-D-myo-inositol	120444-24-8		500mg	$ 1200.00	2023-09-08

3-Deoxy-3-fluoro-D-myo-inositol Related Literature

1. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
2. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
3. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
5. An anti-ultrasonic-stripping effect in confined micro/nanoscale cavities and its applications for efficient multiscale metallic patterning†

Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550

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